![molecular formula C21H26ClF3N6O2 B2587098 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]piperazine CAS No. 2097936-12-2](/img/structure/B2587098.png)
1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]piperazine
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Description
1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]piperazine is a useful research compound. Its molecular formula is C21H26ClF3N6O2 and its molecular weight is 486.92. The purity is usually 95%.
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Scientific Research Applications
Molecular Interactions and Pharmacophore Models
This compound has been studied for its potent and selective antagonist properties for specific receptors, showcasing its potential in understanding receptor-ligand interactions at a molecular level. For instance, the structural analysis and conformational studies of analogous compounds have contributed to the development of unified pharmacophore models for cannabinoid receptors, indicating its utility in receptor binding studies and drug design processes (Shim et al., 2002).
Synthesis and Receptor Binding Assays
Research into the synthesis and in vitro receptor binding assays of pyrazolo[1,5-α]pyridines derivatives, including those structurally similar to the compound , highlights the methodology for evaluating their affinity towards various receptors. These studies provide insights into the potential therapeutic applications of these compounds as ligands for dopamine receptors, suggesting their relevance in neurological research (Li Guca, 2014).
Discovery of G Protein-Biased Ligands
Further research has explored the discovery of G protein-biased dopaminergics based on the pyrazolo[1,5-a]pyridine structure, indicating the compound's utility in designing new therapeutics that target the dopamine D2 receptor with a preference for G protein over β-arrestin recruitment. This is significant for developing novel treatments with potentially fewer side effects and enhanced therapeutic profiles (Möller et al., 2017).
Patent Analysis for Drug Discovery
Analysis of patents related to similar compounds has provided insights into their applications as potential therapeutic agents for various conditions, including migraine treatments. This showcases the importance of such compounds in the pharmaceutical industry for the development of new drugs with specific receptor selectivity (Habernickel, 2001).
properties
IUPAC Name |
[4-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]piperidin-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26ClF3N6O2/c1-28-13-16(19(27-28)33-2)20(32)31-5-3-15(4-6-31)29-7-9-30(10-8-29)18-17(22)11-14(12-26-18)21(23,24)25/h11-13,15H,3-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOPZUIJAJUPBPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)OC)C(=O)N2CCC(CC2)N3CCN(CC3)C4=C(C=C(C=N4)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26ClF3N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.